Cas no 1226435-67-1 (5-chloro-2-methoxy-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylbenzamide)

• Product Name: 5-chloro-2-methoxy-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylbenzamide
• CAS No: 1226435-67-1
• MF: C₁₇H₁₄ClN₃O₃
• MW: 343.764362812042
• CID: 6295484
• PubChem ID: 49677234
• Update Time: 2025-09-28

5-chloro-2-methoxy-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylbenzamide
• VU0527500-1
• 1226435-67-1
• 5-chloro-2-methoxy-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide
• F5882-5098
• CCG-324383
• SR-01000926034
• SR-01000926034-1
• 5-chloro-2-methoxy-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide
• AKOS024526851

• Inchi： 1S/C17H14ClN3O3/c1-10-19-17(24-21-10)11-3-6-13(7-4-11)20-16(22)14-9-12(18)5-8-15(14)23-2/h3-9H,1-2H3,(H,20,22)
• InChI Key： SLATXZFXPQEYCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1C=CC(C2=NC(C)=NO2)=CC=1)=O)OC

Computed Properties

• Exact Mass: 343.0723690g/mol
• Monoisotopic Mass: 343.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.2Ų

Additional information on 5-chloro-2-methoxy-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylbenzamide

Professional Introduction to Compound with CAS No 1226435-67-1 and Product Name: 5-chloro-2-methoxy-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylbenzamide

The compound with the CAS number 1226435-67-1 and the product name 5-chloro-2-methoxy-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The detailed chemical structure of this compound includes several key functional groups that contribute to its unique properties and reactivity, making it a subject of intense interest for researchers in the pharmaceutical industry.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents that can target specific biological pathways with high selectivity and efficacy. The molecule in question, 5-chloro-2-methoxy-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylbenzamide, is designed to interact with biological targets in a manner that could lead to significant therapeutic benefits. The presence of a chloro group at the 5-position and a methoxy group at the 2-position of the benzene ring introduces specific electronic and steric properties that can influence its binding affinity and selectivity.

The core moiety of this compound, which is the 3-methyl-1,2,4-oxadiazole, is known for its ability to modulate various biological processes. This heterocyclic ring system has been extensively studied for its potential in drug discovery due to its structural versatility and functional adaptability. The 3-methyl substitution on the oxadiazole ring enhances its stability while maintaining its reactivity, making it an ideal candidate for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that molecules containing the 1,2,4-oxadiazole scaffold exhibit inhibitory activity against several enzymes and receptors involved in inflammatory pathways. The benzamide moiety further extends the pharmacophoric space, allowing for interactions with additional binding pockets on biological targets. This dual functionality makes 5-chloro-2-methoxy-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylbenzamide a promising candidate for further investigation.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds for therapeutic use. Computational modeling and molecular dynamics simulations have been employed to understand how this compound interacts with its intended biological targets. These studies have revealed that the arrangement of atoms in 5-chloro-2-methoxy-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylbenzamide allows for favorable interactions with key residues in protein binding sites. This insight has guided researchers in refining the structure to enhance binding affinity and reduce off-target effects.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce each functional group efficiently while minimizing side reactions. The use of catalytic methods has further improved the scalability of production, making it feasible to produce larger quantities for preclinical studies.

In preclinical trials, 5-chloro-2-methoxy-N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylbenzamide has shown encouraging results in models of inflammation and pain. These findings suggest that it may have therapeutic potential in conditions where these pathways are dysregulated. However, further research is needed to fully understand its mechanism of action and long-term safety profile. Animal studies have provided valuable insights into its pharmacokinetic properties, which are crucial for determining appropriate dosing regimens in human trials.

The development of new drugs is a complex process that involves collaboration across multiple disciplines. Chemists play a pivotal role in designing and synthesizing novel compounds like 5-chloro-2-methoxy-N-4-(3-methyl-1,2,4-oxydiazol)-5 - yl phenylbenzamide, while biologists focus on understanding their interactions with biological systems. Pharmacologists bridge these two areas by translating chemical properties into therapeutic outcomes.

As our understanding of biology advances, so does our ability to design molecules that can interact with biological targets in highly specific ways. The use of high-throughput screening technologies has enabled researchers to rapidly test large libraries of compounds for activity against various targets. This approach has led to the discovery of several lead compounds that are now being optimized for clinical use.

The future direction of research on 1226435 67 1 and related compounds will likely involve exploring new synthetic strategies and developing novel derivatives with enhanced properties. Advances in synthetic chemistry will continue to play a crucial role in making this process more efficient and sustainable. Additionally, interdisciplinary collaborations will be essential for translating laboratory findings into safe and effective therapies.

In conclusion, 1226435 67 1 represents a significant step forward in pharmaceutical chemistry. Its unique structure and promising biological activity make it an attractive candidate for further development as a therapeutic agent. As research continues，we can expect more insights into its potential applications，which could ultimately benefit patients suffering from various diseases.